![molecular formula C27H24N2O4S B295635 (2Z)-2-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one](/img/structure/B295635.png)
(2Z)-2-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2Z)-2-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one, also known as ETB, is a novel compound that has gained significant attention in scientific research. It is a thiazolo-benzimidazole derivative that has shown potential in various applications, including anti-cancer, anti-inflammatory, and anti-viral activities.
Mechanism of Action
The mechanism of action of (2Z)-2-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood, but it is believed to involve the inhibition of various cellular signaling pathways. In cancer cells, it has been found to inhibit the Akt/mTOR and NF-κB pathways, leading to the induction of apoptosis. In inflammatory cells, it has been found to inhibit the NF-κB and MAPK pathways, leading to the reduction of pro-inflammatory cytokine production. In viral cells, it has been found to inhibit the viral replication cycle by targeting viral proteases and polymerases.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that it can induce apoptosis, inhibit cell proliferation, and reduce inflammation. In vivo studies have shown that it can inhibit tumor growth, reduce inflammation, and enhance the efficacy of chemotherapy. However, the exact dose and duration of treatment required for these effects are not yet fully understood.
Advantages and Limitations for Lab Experiments
One of the advantages of using (2Z)-2-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments is its broad range of activities, including anti-cancer, anti-inflammatory, and anti-viral activities. It is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for (2Z)-2-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one research. One direction is to further investigate its mechanism of action, particularly in relation to its anti-viral activity. Another direction is to optimize the dose and duration of treatment required for its anti-cancer and anti-inflammatory activities. Additionally, the development of more water-soluble derivatives of this compound may improve its in vivo efficacy and reduce its limitations in lab experiments.
In conclusion, this compound is a novel compound that has shown potential in various scientific research applications. Its broad range of activities, relatively easy synthesis and purification, and promising results in various studies make it a promising candidate for further research. Further investigation of its mechanism of action, optimization of its dose and duration of treatment, and development of more water-soluble derivatives are essential for its potential clinical use.
Synthesis Methods
The synthesis of (2Z)-2-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves the condensation of 4-(3-phenoxypropoxy)benzaldehyde with 2-aminothiazole in the presence of acetic anhydride. The resulting intermediate is then reacted with 2-ethoxybenzaldehyde in the presence of sodium acetate to obtain this compound. The purity of the compound is confirmed through various analytical techniques, including NMR, IR, and HPLC.
Scientific Research Applications
(2Z)-2-[3-ethoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has shown promising results in various scientific research applications. In anti-cancer studies, it has been found to induce apoptosis in cancer cells, inhibit tumor growth, and enhance the efficacy of chemotherapy. In anti-inflammatory studies, it has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In anti-viral studies, it has been found to inhibit the replication of various viruses, including HIV, HCV, and HSV.
Properties
Molecular Formula |
C27H24N2O4S |
---|---|
Molecular Weight |
472.6 g/mol |
IUPAC Name |
(2Z)-2-[[3-ethoxy-4-(3-phenoxypropoxy)phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one |
InChI |
InChI=1S/C27H24N2O4S/c1-2-31-24-17-19(13-14-23(24)33-16-8-15-32-20-9-4-3-5-10-20)18-25-26(30)29-22-12-7-6-11-21(22)28-27(29)34-25/h3-7,9-14,17-18H,2,8,15-16H2,1H3/b25-18- |
InChI Key |
GAOMJEQAVIMRGM-BWAHOGKJSA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2)OCCCOC5=CC=CC=C5 |
SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)OCCCOC5=CC=CC=C5 |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)OCCCOC5=CC=CC=C5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.